Cas no 1262834-57-0 (Tert-butyl 3-bromo-5-fluorobenzoate)

• Product Name: Tert-butyl 3-bromo-5-fluorobenzoate
• CAS No: 1262834-57-0
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• MDL: MFCD19388677
• CID: 2194338
• PubChem ID: 63896463
• Update Time: 2024-11-06

Tert-butyl 3-bromo-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-bromo-5-fluorobenzoate
• tert-butyl3-bromo-5-fluorobenzoate
• AKOS013210840
• MFCD19388677
• DB-371878
• SCHEMBL20522076
• CS-0192893
• A1-16772
• EN300-3313282
• E84237
• 1262834-57-0

• MDL： MFCD19388677
• Inchi： 1S/C11H12BrFO2/c1-11(2,3)15-10(14)7-4-8(12)6-9(13)5-7/h4-6H,1-3H3
• InChI Key： GZWYCQKQGVXHNM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters